Cas no 94740-46-2 (L-Ornithine,N5-(aminocarbonyl-13C)- (9CI))

• Product Name: L-Ornithine,N5-(aminocarbonyl-13C)- (9CI)
• CAS No: 94740-46-2
• MF: C₆H₁₃N₃O₃
• MW: 176.178375959396
• CID: 798741
• PubChem ID: 66575410
• Update Time: 2025-04-19

L-Ornithine,N5-(aminocarbonyl-13C)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Ornithine,N5-(aminocarbonyl-13C)- (9CI)
• CITRULLINE-C13
• L-Citrulline-13C
• MS-22940
• SCHEMBL15909605
• (2S)-2-amino-5-(aminocarbonylamino)pentanoic acid
• CS-0376188
• HY-N0391S3
• 94740-46-2

• Inchi： 1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1/i6+1
• InChI Key： RHGKLRLOHDJJDR-JGTYJTGKSA-N
• SMILES： OC([C@H](CCCN[13C](N)=O)N)=O

Computed Properties

• Exact Mass: 176.09904612g/mol
• Monoisotopic Mass: 176.09904612g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 118Ų